![molecular formula C13H12O B1581775 3-Methoxybiphenyl CAS No. 2113-56-6](/img/structure/B1581775.png)
3-Methoxybiphenyl
Overview
Description
3-Methoxybiphenyl is a chemical compound with the linear formula C13H12O . Its CAS number is 2113-56-6 and it has a molecular weight of 184.24 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 184.24 . Its physical state at 20 degrees Celsius is liquid . It has a melting point of 88-90 °C and a boiling point of 140 °C at 5mmHg . The density is 1.08 and the refractive index is between 1.6070-1.6100 .
Scientific Research Applications
NMR Techniques in Structural Elucidation
3-Hydroxy-4-methoxybiphenyl, a derivative of 3-Methoxybiphenyl, has been studied using NMR techniques for structural confirmation. This research emphasizes the use of NMR, including long-range HETCOR spectrum and NOE difference spectroscopy, for elucidating the structure of complex biphenyl systems (Huber & Parker, 1990).
Polymer Photovoltaics
In the field of polymer-based photovoltaic cells, 1-(3-methoxycarbonyl)propyl-1-phenyl[6,6]C61 (PCBM), which includes a 3-methoxyphenyl group, is highly studied for its application in solar cells. Research has shown various power conversion efficiencies, underscoring the significance of this compound in enhancing the efficiency of solar energy conversion (Dang, Hirsch & Wantz, 2011).
Nonlinear Optical Properties
A study on 3-(4-methoxyphenyl)-1-(4-nitrophenyl)prop-2-en-1-one (MNC) explored its linear and nonlinear optical properties. This research is significant in understanding how such compounds can be used in optical technologies, including laser systems and optical limiters (Maidur et al., 2017).
Liquid Crystalline Mesogens in Polymer Engineering
6-((4′-methoxy-[1,1′-biphenyl]-4-yl)oxy)hexyl methacrylate (MeOBP), a methoxybiphenyl derivative, has been used in block copolymers with poly(3-hexylthiophene) (P3HT) to enhance the long-range ordering and field-effect mobilities in organic thin-film transistors. This demonstrates the potential of methoxybiphenyl derivatives in advanced materials and electronic devices (Pathiranage et al., 2016).
Crystallography and Molecular Structure Analysis
The molecular structure of various methoxybiphenyl derivatives, like 1-(4-Methoxyphenyl)-3-phenoxy-4-methylthio-4- methoxyimino-2-azetidinones, has been analyzed using X-ray crystallography. These studies are crucial for understanding the detailed molecular arrangement and potential applications in chemistry and material science (Gluziński et al., 1991).
Exploration in Organic Electronics
Studies on polymer photovoltaics based on poly(3-hexylthiophene) and methanofullerene [6,6]-phenyl-C61-butyric acid methyl ester (PCBM) investigate the effects of this compound derivatives on device performance, revealing their significant role in improving power conversion efficiency in organic electronics (Li, Shrotriya, Yao & Yang, 2005).
Future Directions
While specific future directions for 3-Methoxybiphenyl are not explicitly mentioned in the search results, one study discusses the potential of methoxy-substituted biphenyls, including this compound, in the context of hydrogen storage . This suggests potential future applications in energy storage technologies.
Mechanism of Action
Target of Action
The primary target of 3-Methoxybiphenyl is Beta-secretase 1 . Beta-secretase 1 is an enzyme that plays a crucial role in the human body. It is involved in the processing of the amyloid precursor protein, a process that is linked to the development of Alzheimer’s disease .
Mode of Action
It is known that the compound interacts with this enzyme, potentially influencing its activity .
Biochemical Pathways
It is known that the compound is involved in the biosynthesis of biphenyls . Specifically, it is a product of the O-methylation of 3,5-dihydroxybiphenyl, a reaction catalyzed by an O-methyltransferase . This reaction is part of the pathway leading to the formation of aucuparin, a biphenyl phytoalexin .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .
Result of Action
Given its interaction with Beta-secretase 1, it may influence the processing of the amyloid precursor protein . .
properties
IUPAC Name |
1-methoxy-3-phenylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O/c1-14-13-9-5-8-12(10-13)11-6-3-2-4-7-11/h2-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQMIWCAOEFUBQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60292969 | |
Record name | 3-Methoxybiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60292969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2113-56-6 | |
Record name | 3-Methoxybiphenyl | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=86603 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Methoxybiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60292969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-METHOXYBIPHENYL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary sources and biological activities of 3-Methoxybiphenyl?
A1: this compound and its derivatives have been isolated from various plant sources. For instance, 4,5-Dihydroxy-3-methoxybiphenyl was found in the stem of Schisandra chinensis [], the fruits of Kadsura marmorata [], and alongside other biphenyl compounds in Berberis koreana []. Interestingly, some of these biphenyl compounds, including 2'-hydroxy-3,4,5-trimethoxybiphenyl, exhibited inhibitory effects on nitric oxide production in LPS-activated BV-2 cells, a microglial cell line [].
Q2: Are there any studies on the conformational properties of this compound derivatives?
A2: Yes, computational studies employing the semi-empirical PCILO (Perturbative Configuration Interaction using Localized Orbitals) method have been conducted on lignin model compounds, including 2,2'-dimethoxybiphenyl, 2,2'-dihydroxybiphenyl, and 2,2'-dihydroxy-3'-methoxybiphenyl []. These investigations revealed that the most stable conformations of these compounds are nonplanar, with the phenyl ring exhibiting a rotation angle of 120-135°. Additionally, the impact of intra- and intermolecular hydrogen bonding on the stability of these conformations was explored.
Q3: Are there any known applications of this compound derivatives in synthetic chemistry?
A3: Research has explored the use of palladium complexes incorporating a this compound moiety in organic synthesis. One such example is the synthesis and application of a palladium-bidentate complex, [m-C6H4(CH2ImMe)2(PdCl2)] (where Im represents the imidazole moiety) []. This complex has proven to be an effective catalyst for Sonogashira and Suzuki coupling reactions, facilitating the formation of new carbon-carbon bonds. Specifically, it has demonstrated efficacy in coupling reactions involving 3-iodoanisole with phenylacetylene (Sonogashira) and 3-iodoanisole with phenylboronic acids or phenylborate salts (Suzuki), leading to the synthesis of 3-methoxybiphenyls.
Q4: What is the molecular formula and weight of this compound?
A4: this compound has the molecular formula C13H12O and a molecular weight of 184.23 g/mol.
Q5: What spectroscopic data is available for this compound and its derivatives?
A5: While specific spectroscopic data for this compound might require a dedicated search in spectral databases, information on its derivatives is available. For instance, studies characterizing chlorinated methoxybiphenyls, such as 2,2',4,4',5',6-hexachloro-3-methoxybiphenyl, likely employed techniques like NMR and mass spectrometry for structural elucidation []. For complex derivatives like those used in pharmaceutical research, NMR and EI-MS are commonly employed for structural analysis [].
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